Cas no 149709-44-4 (Desethyl Sacubitril)

• Product Name: Desethyl Sacubitril
• CAS No: 149709-44-4
• MF: C₂₂H₂₅NO₅
• MW: 383.437606573105
• MDL: MFCD00921225
• CID: 3161712
• PubChem ID: 10430040
• Update Time: 2025-06-08

Desethyl Sacubitril Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-4-(3-carboxypropanoylamino)-2-methyl-5-(4-phenylphenyl)pentanoic acid
• (2R,4S)-5-(Biphenyl-4-yl)-4-((3-carboxypropionyl)amino)-2-methylpentanoic acid
• Desethyl sacubitril
• Sacubitrilat
• LBQ657
• LCZ-696 Impurity 1
• Sacubitril Impurity 7
• (2R,4S)-5-([1,1'-Biphenyl]-4-yl)-4-(3-carboxypropanamido)-2-methylpentanoic acid
• SPI5PBF81S
• LBQ 657
• AK486838
• GTPL7858
• DOBNVUFHFMVMDB-BEFAXECRSA-N
• BDBM50034842
• LBQ657, >=97% (HPLC)
• (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-[(3-carboxypropanoyl)amino]-2-methylpentanoic acid
• (2R,
• SCHEMBL391633
• DB14127
• CS-6593
• sacubitrilatum
• (2R,4S)-4-[(4-hydroxy-4-oxobutanoyl)amino]-2-methyl-5-(4-phenylphenyl)pentanoic acid
• DTXSID10164369
• DA-77644
• CHEMBL417007
• UNII-SPI5PBF81S
• Sacubitrilat (LBQ657)
• LBQ-657
• sacubitrilate
• SACUBITRILAT [INN]
• Q27088681
• (2R,4S)-5-((1,1'-biphenyl)-4-yl)-4-(3-carboxypropanamido)-2-methylpentanoic acid
• [1,1'-Biphenyl]-4-pentanoic acid, gamma-[(3-carboxy-1-oxopropyl)amino]-alpha-methyl-, (alphaR,gammaS)-
• 149709-44-4
• LBQ-657(Sacubitrilat)?
• SACUBITRILAT [MI]
• 6LD
• HY-17620
• C72846
• [S-(R*,S*)]-?-[(3-Carboxy-1-oxopropyl)amino]-a-methyl-[1,1'-Biphenyl]-4-pentanoic Acid; (2R,4S)-4-[(3-Carboxy-1-oxopropyl)amino]-4-[(p-phenylphenyl)methyl]-2-methylbutanoic Acid; (2R,4S)-5-(Biphenyl-4-yl)-4-[(3-carboxypropionyl)amino]-2-methylpentanoic Acid; Sacubitrilat; LBQ 657
• (2R,4S)-4-((4-hydroxy-4-oxobutanoyl)amino)-2-methyl-5-(4-phenylphenyl)pentanoic acid
• DS-18950
• s3388
• DTXCID8086860
• NS00068594
• (2R,4S)-5-Biphenyl-4-yl-4-(3-carboxypropionylamino)-2-methyl-pentanoic acid
• (2R,4S)-5-{[1,1'-biphenyl]-4-yl}-4-(3-carboxypropanamido)-2-methylpentanoic acid
• SACUBITRILAT [WHO-DD]
• (2R,4S)-5-Biphenyl-4-yl-4-(3-carboxy-propionylamino)-2-methyl-pentanoic acid
• AKOS027430337
• ZFA70944
• Desethyl Sacubitril

• MDL： MFCD00921225
• Inchi： 1S/C22H25NO5/c1-15(22(27)28)13-19(23-20(24)11-12-21(25)26)14-16-7-9-18(10-8-16)17-5-3-2-4-6-17/h2-10,15,19H,11-14H2,1H3,(H,23,24)(H,25,26)(H,27,28)/t15-,19+/m1/s1
• InChI Key： DOBNVUFHFMVMDB-BEFAXECRSA-N
• SMILES： OC([C@H](C)C[C@@H](CC1C=CC(C2C=CC=CC=2)=CC=1)NC(CCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 383.17327290g/mol
• Monoisotopic Mass: 383.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 3

Experimental Properties

• Optical Activity: [α]/D -31 to -25°, c = 1 in methanol

Desethyl Sacubitril Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Desethyl Sacubitril

Comprehensive Analysis of Desethyl Sacubitril (CAS No. 149709-44-4): A Key Intermediate in Cardiovascular Therapeutics

In the realm of cardiovascular pharmacology, Desethyl Sacubitril (CAS No. 149709-44-4) has emerged as a critical intermediate in the synthesis of sacubitril, a cornerstone of modern heart failure treatment. This compound, often referred to as LBQ657 metabolite or NEP inhibitor precursor, plays a pivotal role in the production of Entresto^® (sacubitril/valsartan), a breakthrough therapy for chronic heart failure with reduced ejection fraction (HFrEF). Researchers and pharmaceutical manufacturers are increasingly focusing on Desethyl Sacubitril synthesis and 149709-44-4 purity standards to meet the growing demand for this life-saving medication.

The molecular structure of Desethyl Sacubitril features a unique arylalkylamine scaffold that enables its conversion into active pharmaceutical ingredients (APIs). With a molecular formula of C₂₂H₂₈N₂O₅ and a molecular weight of 400.47 g/mol, this compound exhibits specific physicochemical properties that make it ideal for neprilysin inhibition pathways. Current Good Manufacturing Practice (cGMP) guidelines emphasize stringent control over 149709-44-4 analytical methods, particularly HPLC and LC-MS techniques, to ensure batch-to-batch consistency in drug production.

Recent advancements in green chemistry approaches for Desethyl Sacubitril preparation have addressed environmental concerns in pharmaceutical synthesis. A 2023 study published in Organic Process Research & Development demonstrated a 40% reduction in organic solvent waste through innovative catalytic methods. These sustainable processes align with the industry's shift toward carbon-neutral drug manufacturing, a topic generating significant interest among environmental health researchers and regulatory agencies.

Quality control of CAS 149709-44-4 requires rigorous assessment of critical parameters including chiral purity (>99.5%), residual solvents (<0.1%), and heavy metal content (<10 ppm). The ICH Q3D elemental impurities guidelines provide a framework for these specifications, while pharmacopeial standards (USP/EP) define acceptable limits for related substances. Analytical challenges in Desethyl Sacubitril characterization often involve distinguishing it from structurally similar compounds like sacubitril ethyl ester and LBQ657 degradation products.

The global market for Desethyl Sacubitril intermediates is projected to grow at 8.2% CAGR through 2030, driven by expanding applications in combination therapies for hypertension and ongoing clinical trials exploring its potential in diabetic cardiomyopathy. Pharmaceutical companies are investing heavily in continuous flow synthesis technologies to scale up production while maintaining the stringent 149709-44-4 quality attributes required for regulatory submissions.

Stability studies reveal that Desethyl Sacubitril demonstrates optimal shelf life when stored under nitrogen atmosphere at -20°C, with particular attention needed to prevent oxidative degradation. The compound's photostability profile necessitates amber glass containers for long-term storage, a consideration emphasized in recent FDA guidance documents for API intermediates. These storage conditions directly impact the cost-effectiveness of sacubitril production, a key factor in medication accessibility.

Emerging research into structure-activity relationships of neprilysin inhibitors has identified Desethyl Sacubitril derivatives with potential applications beyond cardiovascular disease. Preliminary data suggests modified versions may have utility in Alzheimer's disease biomarkers and fibrotic disorder treatments, though these applications remain in early preclinical stages. This expanding therapeutic horizon has increased patent filings related to 149709-44-4 structural analogs by 27% since 2021.

Regulatory landscapes for Desethyl Sacubitril manufacturers continue to evolve, with recent updates to ICH M7 mutagenic impurities guidelines requiring additional control strategies. The compound's genotoxicity assessment follows a weight-of-evidence approach, incorporating in silico prediction tools like Derek Nexus alongside empirical Ames test data. These comprehensive safety evaluations ensure compliance with EMA/FDA requirements for pharmaceutical intermediates.

From a clinical perspective, the pharmacokinetics of Desethyl Sacubitril metabolites influence dosing regimens of sacubitril-containing medications. Studies utilizing accelerator mass spectrometry have elucidated its biotransformation pathways in human hepatocytes, revealing important interactions with CYP450 enzymes. These findings directly inform personalized medicine approaches for patients with hepatic impairment or those taking concomitant medications.

The synthesis of Desethyl Sacubitril typically involves asymmetric hydrogenation of key intermediates, with recent process innovations achieving enantiomeric excess (ee) values exceeding 99.9%. These advancements address previous challenges in chiral separation techniques and have significantly improved the process efficiency metrics for large-scale production. Industry benchmarks now target atom economy improvements exceeding 65% for 149709-44-4 synthetic routes.

Environmental monitoring programs for facilities producing Desethyl Sacubitril must address potential pharmaceutical effluent impacts on aquatic ecosystems. Modern wastewater treatment technologies incorporating advanced oxidation processes (AOPs) have demonstrated 99.8% removal efficiency for this compound, addressing concerns about API persistence in the environment. These measures align with the UN Sustainable Development Goals for responsible pharmaceutical production.

Looking ahead, the development of continuous manufacturing platforms for Desethyl Sacubitril represents the next frontier in pharmaceutical production. These systems integrate process analytical technology (PAT) with real-time release testing capabilities, potentially reducing production timelines by 40% while enhancing quality by design (QbD) outcomes. Such innovations promise to reshape the landscape of cardiovascular drug manufacturing in the coming decade.